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Compound of Interest

Compound Name: (S)-Modafinil

CAS No.: 112111-47-4

Cat. No.: B1677379

Get Quote

The proper disposal of (S)-Modafinil is a critical component of laboratory safety, environmental

responsibility, and regulatory compliance. As the levorotatory enantiomer of Modafinil, a

Schedule IV controlled substance in the United States, (S)-Modafinil is subject to stringent

regulations set forth by the Drug Enforcement Administration (DEA) and the Environmental

Protection Agency (EPA).[1][2] The procedures outlined below provide essential logistical and

safety information for research, scientific, and drug development professionals.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

before proceeding with any disposal.[3][4][5] Institutional protocols may have specific

requirements that supersede general guidance.

Core Principle: Non-Retrievable Destruction
The fundamental principle governing the disposal of DEA-controlled substances is that they

must be rendered "non-retrievable."[6] This means the substance cannot be transformed back

into a usable form. For research institutions, this is almost exclusively achieved through

licensed third-party vendors, as on-site destruction methods are typically not permitted.[3][7][8]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1677379#bc-rfq
https://www.benchchem.com/product/b1677379/docs?utm_src=pdf-body#proper-disposal-procedures-for-s-modafinil-in-a-laboratory-setting
https://www.benchchem.com/product/b1677379/docs?utm_src=pdf-body#proper-disposal-procedures-for-s-modafinil-in-a-laboratory-setting
https://www.drugs.com/medical-answers/provigil-modafinil-controlled-substance-3577172/
https://pubchem.ncbi.nlm.nih.gov/compound/Modafinil
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Modafinil_Acid_Sulfone_d5.pdf
https://ehs.stanford.edu/services/controlled-substance-disposal
https://www.danielshealth.com/knowledge-center/how-safely-dispose-controlled-substances
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methods such as sewering or mixing with coffee grounds are unacceptable for laboratory

settings and may violate federal and local regulations.[3][9]

Waste Stream Identification and Segregation
The first step in proper disposal is to correctly identify and segregate the waste stream. Do not

mix (S)-Modafinil waste with other chemical streams unless explicitly approved by your EHS

office.[4]

Waste Category Description Disposal Route

Unused/Expired Inventory

Any bulk (S)-Modafinil powder,

expired solutions, or

containers with recoverable

amounts of the substance.

Must be transferred to a DEA-

registered reverse distributor

via your institution's EHS

office.[3][7]

Non-Recoverable Residue

Trace or residual amounts

remaining in "empty"

containers (e.g., vials, flasks)

or syringes that cannot be

withdrawn.

The empty container may

typically be disposed of in a

biohazard sharps container.

Document this by zeroing out

the container on the usage log.

[3]

Contaminated Labware

Items like gloves, weigh boats,

or bench paper that are

grossly contaminated with (S)-

Modafinil powder.

Collect in a dedicated, sealed,

and clearly labeled hazardous

waste container. Arrange for

pickup through your EHS

office.

Protocol for Preparing Unused/Expired (S)-Modafinil
for Disposal
No experimental protocol for the on-site chemical neutralization of (S)-Modafinil is provided, as

such actions are generally not compliant with DEA regulations for controlled substances. The

required procedure is to prepare the material for collection by a licensed professional.

1. Segregation and Secure Storage:
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Identify all containers of (S)-Modafinil designated for disposal.

Clearly label these containers with tags such as "EXPIRED - DO NOT USE" or "WASTE -

FOR DISPOSAL."[3]

Segregate these containers from your active inventory within your lab's locked safe or other

secure, DEA-approved storage location.[3]

2. Inventory and Documentation:

Create a precise inventory of all (S)-Modafinil waste. Record the original quantity, the

amount used, and the exact amount being declared for disposal. Meticulous record-keeping

is a legal requirement.

Your EHS department will provide specific forms, such as an inventory list for the reverse

distributor or a chain of custody document.[3]

3. Contact Environmental Health and Safety (EHS):

Submit a hazardous waste pickup request through your institution's EHS portal or contact

them directly.[3][5]

Inform them that the waste is a Schedule IV controlled substance to ensure the correct

procedures are followed.

4. Transfer of Custody:

During the scheduled pickup, an EHS professional or a representative from the DEA-

registered reverse distributor will arrive to collect the material.

You will be required to sign transfer documentation (e.g., a Chain of Custody form). Retain a

copy of this signed form for your laboratory's records.[3] For certain controlled substances,

the reverse distributor is responsible for completing and providing you with a copy of DEA

Form 41 ("Registrants Inventory of Drugs Surrendered").[8]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of (S)-
Modafinil waste streams in a laboratory environment.
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Caption: Disposal workflow for (S)-Modafinil in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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